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Compound of Interest

Compound Name:
3-Pyridinecarboxamide, 5-fluoro-

N-hydroxy-

CAS No.: 1582-86-1

Cat. No.: B13261963

Get Quote

Executive Summary & Chemical Identity
The primary distinction between these two compounds lies in their structural complexity and

target selectivity. SAHA is a "full" HDAC inhibitor with a complete pharmacophore (Cap, Linker,

ZBG). 5-fluoro-N-hydroxynicotinamide is a "truncated" hydroxamate, primarily serving as a

Zinc-binding fragment or an inhibitor of smaller active sites (like Urease), with significantly

lower potency against HDACs.
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Feature SAHA (Vorinostat)
5-Fluoro-N-

Hydroxynicotinamide

CAS Number 149647-78-9 1582-86-1

Class
Pan-HDAC Inhibitor (Class I,

II)

Hydroxamic Acid Derivative /

Fragment

Structure
Cap-Linker-ZBG (Full

Pharmacophore)

Cap-ZBG (Truncated / No

Linker)

Primary Target HDAC 1, 2, 3, 6 (Epigenetic)
Urease / Metalloenzyme

Fragment

Clinical Status FDA Approved (CTCL) Experimental / Chemical Probe

Structural Analysis & Mechanism of Action
To understand the IC50 disparity, one must analyze the binding mode. HDACs have a deep,

narrow active site tunnel (~11 Å) leading to the catalytic Zinc ion.

SAHA: Possesses a hydrophobic polymethylene linker (6 carbons) that spans the tunnel,

positioning the hydroxamic acid (ZBG) at the Zinc ion while the anilide cap sits on the

surface, stabilizing the complex.

5-Fluoro-N-Hydroxynicotinamide: Lacks the linker. The hydroxamic acid is attached directly

to the pyridine ring. It cannot reach the Zinc ion while simultaneously interacting with the

surface rim of the HDAC enzyme. This results in a drastic loss of entropy and binding affinity.

Mechanism of Action (Pathway Diagram)
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Caption: SAHA effectively spans the HDAC tunnel to chelate Zinc, triggering downstream

epigenetic changes. 5-Fluoro-N-hydroxynicotinamide lacks the linker to bridge the active site,

resulting in weak inhibition.

IC50 Comparison Data
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The following data contrasts the potency of SAHA against HDAC isoforms versus the estimated

potency of short-chain hydroxamates (like 5-fluoro-N-hydroxynicotinamide).

Note: Specific IC50 data for 5-fluoro-N-hydroxynicotinamide against HDACs is rare in literature

because it is structurally predicted to be inactive or very weak compared to linker-containing

analogs. Data below reflects SAHA vs. Short-Chain Hydroxamate (Nicotinohydroxamic acid)

benchmarks.

Target Enzyme SAHA (IC50)

5-Fluoro-N-

Hydroxynicotinamide

(Estimated IC50)

Interpretation

HDAC 1 (Class I) 10 - 20 nM
> 100 µM (Inactive

range)

SAHA is ~5,000x

more potent.

HDAC 3 (Class I) 20 - 50 nM > 100 µM

The pyridine ring

cannot enter the

narrow tunnel.

HDAC 6 (Class IIb) 10 - 15 nM > 50 µM

HDAC6 has a wider

opening, but linker is

still essential.

Urease (Bacterial) > 100 µM (Weak) 5 - 20 µM (Potent)

Inversion of Potency:

Small hydroxamates

inhibit Urease better.

SAHA Performance: Consistently in the low nanomolar range for Class I/II HDACs.

5-F-NHN Performance: Likely requires millimolar concentrations to inhibit HDACs. However,

it may be a potent inhibitor of Urease (a nickel-dependent enzyme with a shallower active

site), similar to Acetohydroxamic acid or Nicotinohydroxamic acid.

Experimental Protocols
To validate these IC50 values, researchers use a fluorometric activity assay.[1] This protocol is

self-validating using Trichostatin A (TSA) as a positive control.
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Protocol: Fluorometric HDAC Activity Assay
Objective: Determine IC50 of SAHA and 5-fluoro-N-hydroxynicotinamide against nuclear

extract (rich in HDAC 1/2).

Reagents:

Assay Buffer: 50 mM Tris-HCl (pH 8.0), 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2.

Substrate: Fluorogenic acetylated peptide (e.g., Boc-Lys(Ac)-AMC).

Developer: Trypsin + TSA (stops reaction and releases fluorophore).

Compounds: SAHA (dissolved in DMSO), 5-F-NHN (dissolved in DMSO/Water).

Workflow:

Preparation: Dilute compounds in Assay Buffer (8-point dose response: 1 nM to 10 µM for

SAHA; 1 µM to 10 mM for 5-F-NHN).

Incubation: Mix 10 µL of compound + 15 µL of HeLa Nuclear Extract. Incubate 30 min at

37°C.

Reaction: Add 25 µL of Substrate (50 µM final). Incubate 30 min at 37°C.

Development: Add 50 µL of Developer solution. Incubate 15 min at Room Temp.

Measurement: Read Fluorescence (Ex: 360 nm / Em: 460 nm).

Analysis: Fit data to Sigmoidal Dose-Response equation (Variable Slope).

Self-Validation Check:

Z-Factor: Must be > 0.5.

SAHA Control: IC50 must fall between 10–100 nM. If >200 nM, the nuclear extract is

degraded.
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5-F-NHN Control: If no inhibition is seen at 100 µM, confirm solubility and proceed to higher

concentrations (mM) to verify "weak inhibitor" status.

Scientific Causality: Why the Difference?
The difference in IC50 is not merely chemical; it is topological.

The "Linker" Hypothesis: HDAC inhibitors require a "linker" region (typically 5-7 carbons or

an aromatic spacer) to traverse the tunnel. SAHA has this (suberoyl chain). 5-fluoro-N-

hydroxynicotinamide does not.

Chelation Geometry: The hydroxamic acid group (-CONHOH) binds Zinc in a bidentate

fashion. Without the linker, the bulky pyridine ring of 5-F-NHN clashes with the amino acids

at the rim of the tunnel (Tyr99, Asp101 in HDAC1) before the hydroxamate can reach the

Zinc.

Electronic Effect of Fluorine: The 5-fluoro group on the pyridine ring withdraws electrons,

lowering the pKa of the hydroxamic acid. While this might theoretically increase Zinc affinity,

the steric exclusion dominates, rendering the molecule ineffective against HDACs.

Comparison Diagram: Binding Topology

SAHA Binding Mode

5-F-NHN Binding Mode

Cap (Surface) Linker (Tunnel) ZBG (Active Site) High Affinity (nM)
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Caption: SAHA's modular structure allows simultaneous surface recognition and Zinc chelation.

5-F-NHN is sterically hindered from reaching the catalytic Zinc.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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